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Compound of Interest

Compound Name: NSC 404988

Cat. No.: B1362602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for N,N-

Diethyl-4-chlorobenzamide. The following sections detail the compound's toxicological

properties, recommended handling procedures, and emergency protocols, designed to ensure

the safety of laboratory and research personnel.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N,N-Diethyl-4-chlorobenzamide is

presented below. Understanding these properties is crucial for safe handling, storage, and

emergency response.
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Property Value

Chemical Formula C₁₁H₁₄ClNO

Molecular Weight 211.69 g/mol

CAS Number 7461-38-3

Appearance Yellowish oily liquid or low melting solid

Boiling Point 146 - 150 °C @ 15mmHg

Melting Point 28 - 32 °C

Flash Point > 100 °C

Solubility Low water solubility

Toxicological Data
N,N-Diethyl-4-chlorobenzamide is classified as harmful if swallowed or in contact with skin. It is

also known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2]

The following table summarizes the available acute toxicity data. It is important to note that

specific LD50 values for N,N-Diethyl-4-chlorobenzamide are not readily available in the

reviewed literature. The data presented for the oral route is for the close structural analog, N,N-

Diethylbenzamide.

Route of Exposure Species Toxicity Value Classification

Oral Rat

LD50 = 2 g/kg (for

N,N-

Diethylbenzamide)[3]

Harmful if

swallowed[1][2]

Dermal - Data not available
Harmful in contact

with skin[1][2]

Inhalation - Data not available
May cause respiratory

irritation[1][2]

Hazard Identification and GHS Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication.

GHS Pictograms:

alt text

alt text

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

A comprehensive list of precautionary statements for prevention, response, storage, and

disposal can be found in the Safety Data Sheet for this compound.[3] Key preventative

measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands

thoroughly after handling.[3]

Experimental Protocols for Safety Assessment
Standardized protocols are essential for the accurate assessment of chemical toxicity. The

following are outlines of key in vivo and in vitro assays relevant to the hazards identified for

N,N-Diethyl-4-chlorobenzamide.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Animal Model: Albino rabbit is the preferred species.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A dose of 0.5 g of the solid substance, moistened with a small amount of a

suitable vehicle, is applied to a small area (approx. 6 cm²) of the clipped skin and covered

with a gauze patch and semi-occlusive dressing.

Exposure: The exposure duration is 4 hours.

Observation: After removal of the patch, the skin is examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours, and then daily for up to 14 days.

Scoring: Lesions are scored based on a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Animal Model: Healthy, adult albino rabbits are used.

Procedure: A single dose of the test substance (0.1 g for solids) is instilled into the

conjunctival sac of one eye of the animal. The eyelids are held together for about one

second. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. Observations may continue for up to 21 days to assess

the reversibility of any effects.

Scoring: Ocular lesions are scored using a standardized system.
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Bacterial Reverse Mutation Test (Ames Test; Based on
OECD Guideline 471)
This in vitro assay is used to assess the mutagenic potential of a chemical.

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine) are used.

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix from rat liver) to mimic metabolic processes in the body.

Procedure: The bacterial tester strains are exposed to various concentrations of N,N-Diethyl-

4-chlorobenzamide.

Endpoint: The number of revertant colonies (bacteria that have mutated back to a

prototrophic state and can grow on an amino acid-deficient medium) is counted. A significant,

dose-related increase in the number of revertant colonies compared to the control indicates

a mutagenic potential.

Potential Mechanisms of Toxicity and Signaling
Pathways
While the specific molecular targets of N,N-Diethyl-4-chlorobenzamide are not fully elucidated,

research on substituted benzamides and aromatic amides suggests potential mechanisms of

toxicity.

Metabolic Activation
Aromatic amides can undergo metabolic activation in the liver, primarily by cytochrome P450

enzymes. This process can generate reactive metabolites that may be responsible for the

observed toxicity.
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Caption: Metabolic activation of N,N-Diethyl-4-chlorobenzamide.

Induction of Apoptosis
Some substituted benzamides have been shown to induce apoptosis (programmed cell death).

A potential pathway involves the release of cytochrome c from the mitochondria, which in turn

activates a cascade of caspases, ultimately leading to cell death.
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Caption: Potential apoptosis induction pathway.
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Modulation of NF-κB Signaling
Substituted benzamides have also been implicated in the modulation of the NF-κB (nuclear

factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB plays a critical

role in inflammation, immunity, and cell survival. Inhibition of this pathway could contribute to

the cytotoxic effects of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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